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Compound of Interest

Compound Name: Chilorine trifluoride

Cat. No.: B1221197

Thermodynamic Properties of Chlorine
Trifluoride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chilorine trifluoride (CIF3) is a powerful and highly reactive interhalogen compound. Its
extreme oxidizing capabilities make it a compound of interest in various industrial and research
applications, including as a fluorinating agent, an incendiary, and in the semiconductor industry
for cleaning chemical vapor deposition chambers. A thorough understanding of its
thermodynamic properties is crucial for safe handling, process optimization, and for theoretical
modeling of its reactivity. This technical guide provides a comprehensive overview of the key
thermodynamic properties of chlorine trifluoride at standard conditions (298.15 K and 1 bar),
details the experimental methodologies used for their determination, and illustrates the
fundamental relationships between these properties.

Core Thermodynamic Properties

The fundamental thermodynamic properties of chlorine trifluoride at standard conditions are
summarized in the table below. These values are essential for calculating reaction energies,
equilibrium constants, and predicting the spontaneity of processes involving CIF3.
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Thermodynamic

Symbol Value Units
Property
Standard Molar
Enthalpy of Formation  AfH° -164.65 +5.14 kJ/mol
(9as)
Standard Molar

Se 281.50 J/(mol-K)
Entropy (gas)
Standard Molar Gibbs
Free Energy of AfG® -123.0 kJ/mol
Formation (gas)
Standard Molar Heat

Cpm?® 66.44 J/(mol-K)

Capacity (gas)

Experimental Protocols

The determination of the thermodynamic properties of a highly reactive and hazardous

substance like chlorine trifluoride requires specialized and meticulous experimental

techniques. Below are the methodologies employed to measure the core thermodynamic

parameters.

Standard Enthalpy of Formation (AfH°®)

The standard enthalpy of formation of chlorine trifluoride has been determined with high

precision using fluorine flame calorimetry.[1] This technique is well-suited for highly reactive

fluorine compounds.

Experimental Workflow: Fluorine Flame Calorimetry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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